5,7-Dimethyl-3-nitro-1,8-naphthyridin-2(1H)-one

• CAS No.: 51076-41-6
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol
• IUPAC Name: 5,7-dimethyl-3-nitro-1H-1,8-naphthyridin-2-one
• InChI: InChI=1S/C10H9N3O3/c1-5-3-6(2)11-9-7(5)4-8(13(15)16)10(14)12-9/h3-4H,1-2H3,(H,11,12,14)
• InChI Key: CYKVYOHCSGYITK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C(=O)N2)[N+](=O)[O-])C

Description

5,7-Dimethyl-3-nitro-1,8-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-4,6-dimethylnicotinaldehyde (2.40 g., 16 mmole), ethyl nitroacetate (5.12 g., 32 mmole), piperidine (336 mg., 4 mmole) and ethanol (4 ml.) is heated under reflux with stirring for an hour. The mixture then is cooled, treated with petroleum ether, the solid removed by filtration and recrystallized from methanol yielding 1.55 g. (44%) of product, m.p. 270°-272° C. (dec.). Following recrystallization from the same solvent the product melts at 272°- 274° C. (dec.).